Cas no 2097859-37-3 (3-{[1-(2-Bromobenzenesulfonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole)

• Product Name: 3-{[1-(2-Bromobenzenesulfonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole
• CAS No: 2097859-37-3
• MF: C₁₂H₁₂BrN₃O₃S₂
• MW: 390.275979042053
• CID: 5468976
• Update Time: 2025-05-20

3-{[1-(2-Bromobenzenesulfonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 3-{[1-(2-bromobenzenesulfonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole
• 3-[1-(2-bromophenyl)sulfonylpyrrolidin-3-yl]oxy-1,2,5-thiadiazole
• 3-{[1-(2-Bromobenzenesulfonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole

• Inchi： 1S/C12H12BrN3O3S2/c13-10-3-1-2-4-11(10)21(17,18)16-6-5-9(8-16)19-12-7-14-20-15-12/h1-4,7,9H,5-6,8H2
• InChI Key： SMTLULLWUWJZRT-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(N1CCC(C1)OC1C=NSN=1)(=O)=O

Computed Properties

• Exact Mass: 388.95035 g/mol
• Monoisotopic Mass: 388.95035 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 109
• Molecular Weight: 390.3

Additional information on 3-{[1-(2-Bromobenzenesulfonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole

Introduction to Compound with CAS No. 2097859-37-3 and Product Name: 3-{[1-(2-Bromobenzenesulfonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole

The compound with the CAS number 2097859-37-3 and the product name 3-{[1-(2-Bromobenzenesulfonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a pyrrolidinyl moiety and a thiadiazole ring, which are known for their role in modulating various biological pathways.

In recent years, there has been a growing interest in the development of novel compounds that can interact with biological targets in unique ways. The 1-(2-Bromobenzenesulfonyl)pyrrolidin-3-yl substituent in this molecule is particularly noteworthy, as it introduces a bromobenzensulfonyl group that can participate in various chemical interactions. This group has been extensively studied for its potential to enhance binding affinity and selectivity in drug design. The presence of the oxy group linking the pyrrolidinyl moiety to the thiadiazole ring further contributes to the compound's structural complexity and its potential for diverse biological activities.

The thiadiazole core is a well-known pharmacophore that exhibits a wide range of biological properties, including antimicrobial, anti-inflammatory, and anticancer activities. Thiadiazole derivatives have been extensively explored in medicinal chemistry due to their ability to interact with multiple biological targets. The specific arrangement of atoms in the thiadiazole ring of this compound allows for selective interactions with enzymes and receptors involved in critical cellular processes. This has made it a valuable scaffold for the development of new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Recent studies have highlighted the role of thiadiazole derivatives in modulating inflammatory responses and inhibiting the growth of cancer cells. The pyrrolidinyl group in this molecule is particularly interesting, as it has been shown to enhance binding affinity to certain protein targets. This has led to investigations into its potential use as an intermediate in the synthesis of more complex drug molecules.

The synthesis of this compound involves a series of well-established organic reactions that highlight its accessibility for further chemical modification. The introduction of the 2-Bromobenzenesulfonyl group into the pyrrolidinyl moiety is a critical step that imparts unique chemical properties to the molecule. This step typically involves sulfonylation reactions, which are well-documented in the literature. The subsequent formation of the oxy linkage between the pyrrolidinyl and thiadiazole units requires careful control of reaction conditions to ensure high yield and purity.

The biological evaluation of this compound has revealed several promising activities. In vitro studies have demonstrated its ability to inhibit certain enzymes involved in inflammation and cancer progression. These findings are particularly intriguing given the increasing demand for targeted therapies that can modulate specific disease pathways without causing significant side effects. The compound's ability to interact with multiple targets suggests that it may have broad therapeutic applications.

Furthermore, the structural features of this molecule make it an attractive candidate for further optimization through structure-activity relationship (SAR) studies. By systematically modifying various functional groups, researchers can fine-tune its biological properties to achieve higher efficacy and selectivity. The thiadiazole core provides a stable platform for such modifications, while the pyrrolidinyl and bromobenzensulfonyl groups offer opportunities for further functionalization.

The development of new pharmaceuticals often involves rigorous testing to ensure safety and efficacy before human clinical trials can begin. Preliminary studies on this compound have shown encouraging results in animal models, suggesting that it may be suitable for further development into a therapeutic agent. These studies have focused on evaluating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), as well as its toxicity profile.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool for research purposes, particularly in understanding how small molecules interact with biological targets. This knowledge can be applied to develop new drugs with improved efficacy and reduced side effects. Additionally, the compound's structural features may make it useful as an intermediate in the synthesis of more complex molecules with novel biological activities.

In conclusion, the compound with CAS number 2097859-37-3 and product name 3-{[1-(2-Bromobenzenesulfonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further development into new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing various diseases and improving patient outcomes.